(6R,8aS)-6-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)hexahydroindolizin-3(2H)-one

• IUPAC Name: (6R,8aS)-6-(8-amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)-2,5,6,7,8,8a-hexahydro-1H-indolizin-3-one
• InChI: InChI=1S/C14H16BrN5O/c15-12-11-13(16)17-5-6-19(11)14(18-12)8-1-2-9-3-4-10(21)20(9)7-8/h5-6,8-9H,1-4,7H2,(H2,16,17)/t8-,9+/m1/s1
• InChI Key: NAAAINROMKRIPK-BDAKNGLRSA-N
• Canonical SMILES: C1CC(CN2C1CCC2=O)C3=NC(=C4N3C=CN=C4N)Br
• Isomeric SMILES: C1C[C@H](CN2[C@@H]1CCC2=O)C3=NC(=C4N3C=CN=C4N)Br
• Molecular Formula: C14H16BrN5O
• Molecular Weight: 350.21 g/mol

Description

“(6R,8aS)-6-(8-Amino-1-bromoimidazo[1,5-a]pyrazin-3-yl)hexahydroindolizin-3(2H)-one” is a chemical compound with the molecular formula C14H16BrN5O. It has an average mass of 350.214 Da and a mono-isotopic mass of 349.053802 Da. This compound is used for pharmaceutical testing.

Synthesis Analysis

The synthesis of this compound involves multi-step reactions. One method involves the use of Lawesson’s reagent in dichloromethane and toluene at 65°C for 3 hours, followed by the addition of triethylamine and mercury (II) diacetate in acetonitrile at 80°C for 18 hours. Another method involves the use of acetic acid and N-chloro-succinimide at 80°C, followed by the addition of potassium phosphate and dichloro (1,1’-bis (diphenylphosphanyl)ferrocene)palladium (II)*CH2Cl2 in 1,4-dioxane under microwave irradiation in an inert atmosphere.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a bromoimidazo[1,5-a]pyrazin-3-yl group attached to a hexahydroindolizin-3(2H)-one group. The stereochemistry is specified as (6R,8aS), indicating the spatial arrangement of the atoms.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps. These include reactions with Lawesson’s reagent, triethylamine, mercury (II) diacetate, acetic acid, N-chloro-succinimide, potassium phosphate, and dichloro (1,1’-bis (diphenylphosphanyl)ferrocene)palladium (II)*CH2Cl2.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 350.21. Other physical and chemical properties such as density, boiling point, melting point, and flash point are not available.

Scientific Research Applications

Synthesis and Medicinal Applications

• Chemical Synthesis and Pharmacological Activities : A series of imidazo[1,2-a]pyrazine derivatives, which are structurally related to the compound , were synthesized and exhibited notable pharmacological activities. These activities include uterine-relaxing, antibronchospastic, and positive inotropic and chronotropic effects on cardiac tissue (Sablayrolles et al., 1984).

• Antiproliferative Agents Targeting P53 in Lung Cancer : Imidazo[1,2-a]pyrazin-6-yl)ureas, closely related to the query compound, were synthesized and shown to have a selective cytostatic activity against a non-small cell lung cancer cell line. These compounds were particularly effective in reactivating mutant p53 in lung cancer cells (Bazin et al., 2016).

• Anticancer and Antimicrobial Properties : Coumarin derivatives containing structures similar to the query compound demonstrated promising antitumor activity against liver carcinoma. These findings suggest a potential application of related compounds in cancer treatment (Gomha et al., 2015).

• Antitubercular and Antimicrobial Activity : Pyrazolo[3,4-d]pyrimidines, which share a core structure with the compound, were synthesized and evaluated for their activity against Mycobacterium tuberculosis. Certain compounds showed notable potency, indicating their potential use in tuberculosis treatment (Vavaiya et al., 2022).

Chemical Properties and Applications

• Industrial Synthesis and Scale-Up : The synthesis of 3-aminoimidazo[1,2-a]pyrazines, a chemical group that includes the compound , was successfully scaled up, demonstrating the industrial applicability of these compounds in various fields, including pharmaceuticals (Baenziger et al., 2017).

• Synthesis of Novel Heterocycles : The synthesis of novel heterocycles, including pyrazolo[3,4-d]pyrimidines and pyrazolo[1,5-a]pyrimidines, which are structurally related to the query compound, was explored. These compounds have been evaluated for their potential pharmacological applications, indicating a broad scope of use in medicinal chemistry (Eljazi I. Al-Afaleq et al., 2001).

• Anticonvulsant Agents : Compounds structurally similar to the query compound were synthesized and evaluated for their anticonvulsant properties. This research suggests the potential use of these compounds in treating epilepsy or related disorders (Gineinah, 2001).

• Antihypertensive Activity : Derivatives of 6-heteroaryl-3-hydrazinopyridazines, related to the query compound, have been shown to possess significant antihypertensive action. These findings indicate the potential of similar compounds in the treatment of hypertension (Steiner et al., 1981).

Safety and Hazards

The safety information available indicates that this compound may be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, wearing protective gloves/protective clothing/eye protection/face protection, and if swallowed: Call a poison center or doctor/physician if you feel unwell.